Cas no 67799-92-2 (Carbamic acid, [(acetyloxy)methyl]-, phenylmethyl ester)
67799-92-2 structure
Product Name:Carbamic acid, [(acetyloxy)methyl]-, phenylmethyl ester
CAS No:67799-92-2
MF:C11H13NO4
MW:223.225223302841
CID:394114
PubChem ID:11746233
Update Time:2025-04-19
Carbamic acid, [(acetyloxy)methyl]-, phenylmethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, [(acetyloxy)methyl]-, phenylmethyl ester
- phenylmethoxycarbonylaminomethyl acetate
- DTXSID90471745
- SCHEMBL10876313
- 67799-92-2
-
- Inchi: 1S/C11H13NO4/c1-9(13)16-8-12-11(14)15-7-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3,(H,12,14)
- InChI Key: PZTOXIPENNTIEM-UHFFFAOYSA-N
- SMILES: O(C(NCOC(C)=O)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 223.08449
- Monoisotopic Mass: 223.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 64.6Ų
Experimental Properties
- PSA: 64.63
Carbamic acid, [(acetyloxy)methyl]-, phenylmethyl ester Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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